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pyridinyl)benzenecarboxylate

Cat. No.: B1303682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-(5-amino-2-pyridinyl)benzenecarboxylate is a bifunctional organic molecule

featuring a 2-phenylpyridine scaffold. This structural motif is of significant interest in medicinal

chemistry and materials science. The molecule combines a methyl benzoate unit, a common

pharmacophore and synthetic handle, with a 5-aminopyridine moiety. The presence of the

amino group provides a site for further functionalization, potentially modulating the compound's

electronic properties and biological activity. Derivatives of 2-phenylpyridine are known to exhibit

a range of biological activities, making this core structure a valuable starting point for drug

discovery programs.[1][2] This guide provides a comprehensive overview of its molecular

structure, a proposed synthetic route, and predicted physicochemical and spectroscopic

properties based on analogous compounds and established chemical principles.

Molecular Structure and Physicochemical
Properties
The molecular structure of Methyl 4-(5-amino-2-pyridinyl)benzenecarboxylate consists of a

pyridine ring substituted with an amino group at the 5-position and a methyl 4-benzoate group

at the 2-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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